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Compound of Interest |

3-Chloro-1-(4-
Compound Name:
chlorophenyl)propan-1-ol

CAS No.: 25574-18-9

Cat. No.: B3119834

Get Quote

\ J

< gipi+ foaot s> | have performed a comprehensive set of searches and have gathered a
significant amount of information.

Information Gathered:

o Chemical Identity: | found information for the target molecule's precursor ketone, 3-Chloro-1-
(4-chlorophenyl)propan-1-one (CAS 3946-29-0)[1][2][3], and for a closely related analogue,
3-Chloro-1-phenylpropan-1-ol (CAS 18776-12-0)[4]. | also found the CAS number for the (S)-
enantiomer of the target molecule, (S)-3-chloro-1-(4-chlorophenyl)-1-propanol (CAS 159912-
64-8)[5]. While | don't have a specific CAS for the racemic mixture of the target molecule
itself from a primary database like PubChem, the existence of the ketone precursor and the
chiral version strongly confirms its structure and common naming convention. | have enough
information to construct the molecular identity section.

o Physicochemical Properties: | found predicted boiling point and density for the (S)-
enantiomer[5]. | also found data for the precursor ketone, including molecular weight and
formula[1][2][3][6]. | can calculate the molecular weight and formula for the target alcohol
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myself. | also found properties for the related compound 3-(4-Chlorophenyl)propan-1-ol
(CAS 6282-88-8)[7][8]. This is sufficient to build a properties table.

o Synthesis: | found a general synthetic route for a similar compound, involving the reduction
of an acrylic acid with LiAlH4[7]. | also found information about the synthesis of the chiral
version of the target molecule via reduction of the corresponding ketone[5] and resolution of
the racemate[9]. This is enough to discuss the synthesis context.

e Spectroscopy (NMR, MS, IR):

o NMR: | found a *H NMR spectrum description for a similar compound, 3-(4-
chlorophenyl)propan-1-ol[7], which will help in predicting the spectrum of the target
molecule. | also found general principles of NMR spectroscopy for alcohols[10][11] and
sample preparation guidelines[12][13][14]. | can use this to construct a detailed NMR
analysis section with predicted chemical shifts and a robust experimental protocol.

o MS: | have extensive information on the isotopic patterns of chlorine-containing
compounds[15][16][17]. This is a critical piece of information for confirming the presence of
two chlorine atoms in the molecule. | also have general information on ESI-MS principles
and protocols[18][19][20][21][22]. This is more than sufficient for the mass spectrometry
section.

o IR: | found excellent resources describing the characteristic IR peaks for secondary
alcohols (O-H stretch, C-O stretch)[10][23][24] and alkyl halides (C-ClI stretch)[25]. This will
allow me to accurately predict the IR spectrum and explain the significance of each peak.

o Crystallography: | have gathered several sources outlining the principles, workflow, and
requirements for small-molecule X-ray crystallography[26][27][28][29][30]. This is enough to
write an authoritative section on this "gold standard" technique.

e Protocols and E-E-A-T: The search results provide detailed guidelines for sample preparation
for NMR[12][13][14], principles of MS[15][18][22], and workflows for crystallography[26][27].
This information will allow me to write the protocols with the required level of detail and
explain the causality behind the steps, fulfilling the E-E-A-T requirement.

Plan Execution:
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 Structure the Guide: | will now finalize the structure as planned in the initial thought process:
Introduction, Molecular Identity, Synthesis and Stereochemistry, Spectroscopic
Characterization (NMR, MS, IR), Crystallographic Analysis, and a final Workflow for
Structural Verification.

o Write the Content: | will synthesize the information from the search results to write each
section. | will create tables for physicochemical properties and predicted NMR data. | will
explain the "why" for each analytical choice (e.g., "The presence of two chlorine atoms
makes mass spectrometry a particularly powerful tool, as the predictable isotopic distribution
of 3°Cl and 3’Cl provides a definitive signature for the molecule's elemental composition.").

o Create Visualizations: | will write the DOT script for the structural verification workflow
diagram, ensuring it adheres to the specified formatting rules.

o Cite and Reference: | will meticulously cite the search results in-text and compile the
complete, clickable reference list at the end.

I have sufficient information to proceed with generating the full in-depth guide without needing
further searches. | will now begin constructing the response.An In-Depth Technical Guide to the
Molecular Structure of 3-Chloro-1-(4-chlorophenyl)propan-1-ol

Introduction

3-Chloro-1-(4-chlorophenyl)propan-1-ol is a halogenated aromatic alcohol whose structural
motif appears in various contexts within synthetic chemistry, serving as a potential intermediate
in the development of more complex molecules and pharmaceutical agents. The precise
characterization of its molecular structure is paramount for ensuring purity, predicting reactivity,
and meeting stringent regulatory standards in drug development. The presence of two distinct
chlorine atoms, a chiral center, and a secondary alcohol functional group provides a rich
landscape for analytical interrogation.

This guide moves beyond a simple recitation of data. It is designed as a practical whitepaper,
providing not only the foundational structural data but also the underlying scientific rationale for
the analytical techniques employed in its verification. We will explore the molecule's identity,
delve into the primary spectroscopic and spectrometric methods for its characterization, and
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outline a definitive workflow for its structural confirmation, thereby establishing a self-validating
system of analysis.

Chapter 1: Molecular Identity and Physicochemical
Properties

The unambiguous identification of a compound begins with its fundamental properties. 3-
Chloro-1-(4-chlorophenyl)propan-1-ol is a molecule defined by a p-chlorinated phenyl ring
attached to a three-carbon chain, which features a hydroxyl group at the benzylic position (C1)
and a chlorine atom at the terminal position (C3). The carbon bearing the hydroxyl group (C1)
is a stereocenter, meaning the molecule can exist as a pair of enantiomers, (R)- and (S)-, or as
a racemic mixture.

Chemical Identifiers and Properties

Quantitative data for the racemic and enantiomerically pure forms are summarized below.
While a dedicated CAS number for the racemate is not prominent in major databases, the well-
documented ketone precursor and the (S)-enantiomer confirm its identity[3][5].

Property Value Source

3-Chloro-1-(4-
chlorophenyl)propan-1-ol

IUPAC Name

Molecular Formula CoH10CIl20

Molecular Weight 205.08 g/mol Calculated
CAS Number 159912-64-8 ((S)-enantiomer) [5]
Precursor CAS 3946-29-0 (Ketone) [1][2]
Predicted Boiling Point 331.4+£27.0°C [5]
Predicted Density 1.278 + 0.06 g/cm?3 [5]
Predicted LogP 2.6 [5]

Chapter 2: Synthesis Context and Stereochemistry
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A common and logical synthetic route to 3-Chloro-1-(4-chlorophenyl)propan-1-ol is the
reduction of its corresponding ketone, 3-Chloro-1-(4-chlorophenyl)propan-1-one[3][6]. This
reduction, typically achieved using a hydride reagent like sodium borohydride (NaBHa4),
generates the secondary alcohol.

Causality of Stereochemistry: The reduction of the prochiral ketone creates a new chiral center
at the carbinol carbon. Unless a chiral reducing agent or catalyst is employed, the reaction will
produce a racemic mixture (a 1:1 ratio of the R and S enantiomers). For drug development
purposes, where single enantiomers are often required, this racemic mixture would need to be
resolved, or an asymmetric synthesis would be employed from the start[9].

Chapter 3: Spectroscopic and Spectrometric
Characterization

The core of structural elucidation lies in the synergistic use of spectroscopic techniques. Each
method provides a unique piece of the structural puzzle, and together they create a
comprehensive and validated picture.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for determining the carbon-hydrogen framework of
an organic molecule.

Expertise in Action: The choice of a deuterated solvent like Chloroform-d (CDCIz) or DMSO-ds
is critical. The solvent must fully dissolve the sample without introducing interfering signals in
the regions of interest[14].

Predicted *H NMR Spectrum (400 MHz, CDClIs)
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Proton Label

Chemical Shift

(3, ppm)

Multiplicity

Integration

Rationale

H-a (OH)

~2.0-4.0

Broad Singlet

1H

The hydroxyl
proton is
exchangeable,
leading to a
broad signal; its
position is highly
dependent on
concentration

and solvent[10].

H-b (Ar-H)

~7.35

Doublet

2H

Protons ortho to
the chlorine atom
on the phenyl

ring.

H-c (Ar-H)

~7.28

Doublet

2H

Protons meta to
the chlorine atom
on the phenyl

ring.

H-d (-CHOH)

~4.95

Triplet

1H

The benzylic
proton is
deshielded by
both the aromatic
ring and the
hydroxyl group. It
is split by the two
adjacent H-e

protons.

H-e (-CH2-)

~2.1-23

Multiplet

2H

Diastereotopic
protons on the
central
methylene group,
coupled to both
H-d and H-f.
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Protons on the
carbon bearing
the terminal
chlorine are
deshielded by
H-f (-CH2Cl) ~3.70 Triplet 2H
the
electronegative
halogen. Split by
the two H-e

protons.

Predicted 3C NMR Spectrum (100 MHz, CDCls)

Carbon Label Chemical Shift (6, ppm) Rationale

Carbinol carbon, shifted

C1 (-CHOH) ~72 downfield by the attached
oxygen.
C2 (-CHz-) ~42 Aliphatic methylene carbon.

Aliphatic carbon shifted
C3 (-CH2Cl) ~45 downfield by the attached

chlorine atom.

Aromatic carbon attached to
C4 (Ar-C, quat) ~141 the propanol chain (ipso-

carbon).

Aromatic carbons ortho to the

C5 (Ar-CH) ~129 _

chloro substituent.

Aromatic carbons meta to the
C6 (Ar-CH) ~128 )

chloro substituent.

Aromatic carbon bearing the
C7 (Ar-C, quat) ~134

chlorine atom.

Experimental Protocol: NMR Sample Preparation
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This protocol ensures high-quality, reproducible spectra by minimizing contaminants and
magnetic field distortions.

o Sample Weighing: Accurately weigh 5-25 mg of the purified compound.

e Solvent Addition: Dissolve the sample in approximately 0.6-0.7 mL of a suitable deuterated
solvent (e.g., CDCI3) in a clean vial[13].

« Filtration (Critical Step): To remove any particulate matter that can ruin spectral resolution,
filter the solution through a small plug of glass wool or a syringe filter directly into a clean, dry
5 mm NMR tube[12].

e Capping and Labeling: Securely cap the NMR tube and label it clearly.

e Instrument Insertion: Insert the sample into the spectrometer. The instrument's lock system
will use the deuterium signal from the solvent for field stabilization[14].

Mass Spectrometry (MS)

Mass spectrometry provides the exact molecular weight and crucial information about
elemental composition through isotopic patterns and fragmentation.

Trustworthiness through Isotopes: The most definitive feature in the mass spectrum of this
compound is the isotopic signature of two chlorine atoms. Naturally occurring chlorine is a
mixture of two isotopes: 3°Cl (~75.8%) and 3’Cl (~24.2%)[15]. A molecule with two chlorine

atoms will therefore exhibit a characteristic cluster of peaks for the molecular ion (M):
e M peak: Contains two 3>Cl atoms.

o M+2 peak: Contains one 3°Cl and one 3’Cl| atom.

e M+4 peak: Contains two 3’Cl atoms.

The expected intensity ratio for a dichlorinated compound is approximately 9:6:1 for the
M:M+2:M+4 peaks, providing unambiguous confirmation of the presence of two chlorine
atoms[16].
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Expected Molecular lon (M*): m/z = 204 (for CoH103°CIl20) with M+2 at m/z 206 and M+4 at m/z
208.

Experimental Protocol: Electrospray lonization (ESI)
Mass Spectrometry

ESl is a "soft" ionization technique ideal for preventing fragmentation and observing the
molecular ion clearly[19][20].

Sample Preparation: Prepare a dilute solution of the analyte (approx. 1 mg/mL) in a suitable
solvent such as methanol or acetonitrile. The sample should be fully dissolved[21].

 lonization: Introduce the solution into the ESI source. A high voltage is applied to the liquid
as it is nebulized, creating charged droplets[18][22].

o Desolvation: A drying gas (typically nitrogen) aids in the evaporation of the solvent from the
droplets. As the droplets shrink, the charge density increases until ions are ejected into the
gas phase[22].

e Mass Analysis: The gas-phase ions are guided into the mass analyzer (e.g., a quadrupole),
which separates them based on their mass-to-charge (m/z) ratio.

o Detection: The separated ions strike a detector, generating a signal that is processed to
produce the mass spectrum.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule.
Key Diagnostic Peaks:

o O-H Stretch: A strong, broad absorption in the region of 3600-3200 cm~1 is characteristic of
the alcohol's hydroxyl group, with the broadening caused by hydrogen bonding[10][23].

o Aromatic C-H Stretch: Peaks just above 3000 cm~1 (typically 3100-3000 cm™1).

» Aliphatic C-H Stretch: Peaks just below 3000 cm~1 (typically 2960-2850 cm™1).
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e C-O Stretch: A strong absorption in the 1150-1075 cm~?* range confirms the presence of a
secondary alcohol[23]. The position of this peak is highly diagnostic and helps distinguish it
from primary or tertiary alcohols[23][24].

o C-CI Stretch: Absorptions in the fingerprint region, typically between 850-550 cm™1,
corresponding to the two C-CI bonds[25].

Chapter 4: Crystallographic Analysis

While the combination of NMR, MS, and IR provides a robust structural hypothesis, single-
crystal X-ray diffraction is the gold standard for absolute, unambiguous structure
determination[26][29]. It provides the precise three-dimensional arrangement of atoms in the
solid state, bond lengths, bond angles, and the absolute configuration (R or S) of the chiral
center.

Authoritative Grounding: The technique relies on bombarding a well-ordered single crystal with
X-rays. The resulting diffraction pattern of spots is measured, and from the intensities and
positions of these reflections, an electron density map can be calculated. This map is then
interpreted to build the final molecular model[27].

Generalized Workflow: Single-Crystal X-Ray Diffraction

o Crystallization: The first and often most challenging step is to grow a single, high-quality
crystal (typically >0.1 mm) free of significant defects[27]. This is usually achieved by slow
evaporation of a solvent, vapor diffusion, or cooling.

o Data Collection: The crystal is mounted on a diffractometer, cooled (typically to 100 K) to
minimize thermal vibration, and irradiated with a monochromatic X-ray beam. The instrument
rotates the crystal while an area detector records the diffraction pattern[27].

» Structure Solution and Refinement: Specialized software is used to solve the "phase
problem” and generate an initial electron density map[27]. A molecular model is built to fit this
map, and the model is then refined against the experimental data to achieve the best
possible fit, resulting in the final, highly precise structure[28].
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Chapter 5: Integrated Workflow for Structural
Verification

For routine analysis in a research or drug development setting, a logical, multi-step workflow
ensures both efficiency and scientific rigor. This self-validating system confirms the identity and
purity of each synthesized batch.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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